Cas no 1072902-66-9 (Fmoc-4-aminohippuric Acid)

• Product Name: Fmoc-4-aminohippuric Acid
• CAS No: 1072902-66-9
• MF: C₂₄H₂₀N₂O₅
• MW: 416.426006317139
• CID: 1185820
• PubChem ID: 22569055
• Update Time: 2025-05-20

Fmoc-4-aminohippuric Acid Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(9H-Fluoren-9-ylmethoxy)carbonyl]amino}benzoyl)glycine
• Fmoc-4-aminohippuric acid
• AKOS012614415
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}acetic acid
• EN300-650835
• SCHEMBL3212121
• 1072902-66-9
• N-[4-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]benzoyl]glycine
• DTXSID301182078
• 2-[[4-(9H-fluoren-9-ylmethoxycarbonylamino)benzoyl]amino]acetic acid
• Fmoc-4-aminohippuric acid, AldrichCPR
• (4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)benzoyl)glycine
• Fmoc-4-aminohippuric Acid

• MDL： MFCD02682308
• Inchi： 1S/C24H20N2O5/c27-22(28)13-25-23(29)15-9-11-16(12-10-15)26-24(30)31-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21H,13-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KDFMTQUDCOODFY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 416.13722174g/mol
• Monoisotopic Mass: 416.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Fmoc-4-aminohippuric Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-4-aminohippuric Acid

Fmoc-4-aminohippuric Acid (CAS No. 1072902-66-9): A Comprehensive Overview in Modern Chemical Biology

Fmoc-4-aminohippuric Acid, with the chemical identifier CAS No. 1072902-66-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, derived from hippuric acid, has garnered attention due to its versatile applications in peptide synthesis, drug development, and diagnostic imaging. The unique structural properties of Fmoc-4-aminohippuric Acid make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the realm of proteomics and molecular imaging.

The< strong>Fmoc group (fluorenylmethyloxycarbonyl) attached to the molecule plays a pivotal role in its utility as a protecting group in peptide chemistry. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. This characteristic makes Fmoc-4-aminohippuric Acid an indispensable tool for researchers aiming to synthesize complex peptides and proteins.

In recent years, advancements in mass spectrometry and high-performance liquid chromatography (HPLC) have further highlighted the importance of compounds like Fmoc-4-aminohippuric Acid in analytical chemistry. The compound's high purity and stability under various conditions make it an excellent standard for calibration and validation of analytical methods. Additionally, its incorporation into peptide libraries has enabled the identification of novel biomarkers and therapeutic targets in various diseases.

The< strong>4-aminohippuric acid moiety contributes to the compound's reactivity and functionality, making it a valuable building block for designing new molecules with specific biological activities. This moiety is particularly relevant in the context of drug design, where its ability to interact with biological targets can be exploited to develop new treatments for metabolic disorders, infectious diseases, and even cancer.

Recent studies have demonstrated the potential of Fmoc-4-aminohippuric Acid in the development of radiolabeled probes for positron emission tomography (PET) imaging. The compound's ability to bind to specific receptors or enzymes in vivo makes it an attractive candidate for diagnostic applications. For instance, radiolabeled derivatives of Fmoc-4-aminohippuric Acid have been used to image renal function and to study the kinetics of organic anion transporters.

The pharmaceutical industry has also shown interest in Fmoc-4-aminohippuric Acid due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural framework can be modified to create novel compounds with enhanced pharmacological properties. Researchers are exploring its potential use in developing treatments for neurological disorders, where precise modulation of peptide function is crucial.

In conclusion, Fmoc-4-aminohippuric Acid (CAS No. 1072902-66-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique properties make it a versatile tool for peptide synthesis, drug development, and diagnostic imaging. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to breakthroughs in medicine and biotechnology.